![molecular formula C23H40N2O3 B162639 Leukotriene B4-3-aminopropylamide CAS No. 89596-43-0](/img/structure/B162639.png)
Leukotriene B4-3-aminopropylamide
Overview
Description
Leukotriene B4-3-aminopropylamide is an analog of Leukotriene B4 (LTB4) that exhibits potent and selective binding to the BLT1 receptor over the BLT2 receptor . It has been found to inhibit P2Y7 .
Molecular Structure Analysis
Leukotriene B4-3-aminopropylamide has a molecular formula of C23H40N2O3 and a molecular weight of 392.6 . It contains 67 bonds in total, including 27 non-H bonds, 5 multiple bonds, 17 rotatable bonds, 5 double bonds, 1 secondary amide (aliphatic), 1 primary amine (aliphatic), 2 hydroxyl groups, and 2 secondary alcohols .Physical And Chemical Properties Analysis
Leukotriene B4-3-aminopropylamide has a molecular weight of 392.6 and a molecular formula of C23H40N2O3 . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Here’s a detailed section on this application:
Immunology and Inflammation
Leukotriene B4-3-aminopropylamide (LTB4-APA) is a leukotriene immunomodulator . The effects of leukotriene B4 (LTB4) are mediated by two receptors, BLT1 and BLT2 . LTB4-3-aminopropylamide is an analog of LTB4 that exhibits potent and selective binding to the BLT1 receptor, having Ki values of 5.1 and 1,227 nM at BLT1 and BLT2, respectively .
This compound has been found to inhibit P2Y7 , which is a purinergic receptor involved in inflammation and immune response. Therefore, LTB4-3-aminopropylamide could potentially be used in the treatment of inflammatory and immune disorders.
Mechanism of Action
Target of Action
Leukotriene B4-3-aminopropylamide (LTB4-APA) is a leukotriene immunomodulator . The effects of LTB4-APA are mediated by two receptors, BLT1 and BLT2 . These receptors play crucial roles in the acute inflammatory responses .
Mode of Action
LTB4-APA is an analog of Leukotriene B4 (LTB4) that exhibits potent and selective binding to the BLT1 receptor . It has Ki values of 5.1 nM at BLT1 and 1,227 nM at BLT2, indicating its high affinity for BLT1 over BLT2 . This compound’s effects are mediated through interactions with these two receptors .
Biochemical Pathways
The binding of LTB4-APA to its receptors activates leukocytes and prolongs their survival
Result of Action
The result of LTB4-APA’s action is the modulation of the immune response. By binding to the BLT1 and BLT2 receptors, it activates leukocytes and prolongs their survival . This can influence the body’s response to inflammation and other immune-related conditions.
properties
IUPAC Name |
(5S,6Z,8E,10E,12R,14Z)-N-(3-aminopropyl)-5,12-dihydroxyicosa-6,8,10,14-tetraenamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H40N2O3/c1-2-3-4-5-6-9-14-21(26)15-10-7-8-11-16-22(27)17-12-18-23(28)25-20-13-19-24/h6-11,15-16,21-22,26-27H,2-5,12-14,17-20,24H2,1H3,(H,25,28)/b8-7+,9-6-,15-10+,16-11-/t21-,22-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIKPVPQZNCNDHN-IKJWWRMISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCCN)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC/C=C\C[C@H](/C=C/C=C/C=C\[C@H](CCCC(=O)NCCCN)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H40N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.